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Compound of Interest

Compound Name: Fenquinotrione

Cat. No.: B1443749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Fenquinotrione, a novel

triketone herbicide, and its application in controlling a wide range of broadleaf and sedge

weeds in both transplanted and direct-seeded rice cultivation systems. Fenquinotrione offers

exceptional crop safety and is effective against weeds resistant to acetolactate synthase (ALS)

inhibitors.

Mode of Action
Fenquinotrione is a potent inhibitor of the 4-hydroxyphenylpyruvate dioxygenase (HPPD)

enzyme.[1][2][3][4][5] This inhibition disrupts the carotenoid biosynthesis pathway in

susceptible weeds, leading to bleaching of new growth and subsequent plant death. The

herbicide's selectivity and safety in rice are attributed to rapid metabolism within the rice plant,

specifically through CYP81A6-mediated demethylation and subsequent glucose conjugation.

Quantitative Data Summary
The following tables summarize the quantitative data on the efficacy and crop safety of

Fenquinotrione from various studies.

Table 1: Weed Control Efficacy of Fenquinotrione
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Weed Species
Cultivation
System

Application
Rate (g a.i./ha)

Application
Timing

Efficacy (%)

Monochoria

vaginalis

Transplanted &

Direct-seeded
125 - 250

Pre-emergence

to Early Post-

emergence

Excellent

Cyperus

difformis
Direct-seeded 125 5-6 leaf stage Outstanding

Cyperus iria Direct-seeded 125 5-6 leaf stage Outstanding

Fimbristylis

miliacea (ALS-

resistant)

Direct-seeded 125 5-6 leaf stage Outstanding

Amaranthus

species

Transplanted &

Direct-seeded
125 - 250

Pre-emergence

to Early Post-

emergence

Excellent

Schoenoplectus

juncoides
Transplanted 300

Post-emergence

(up to 4-leaf

stage)

High

Sagittaria trifolia Transplanted 300

Post-emergence

(up to 1-

arrowhead-leaf

stage)

High

Data sourced from greenhouse and field trials. Efficacy was assessed 21 to 40 days after

treatment.

Table 2: Crop Safety of Fenquinotrione in Rice

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1443749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rice Variety Type Cultivation System
Application Rate (g
a.i./ha)

Observed
Phytotoxicity

Japonica (cv.

Kinmaze)
Transplanted up to 1,000 High safety margin

Indica (cv. Suphanburi

No. 1)
Direct-seeded up to 1,000 High safety margin

Japonica (cv.

Kinmaze)

Transplanted (with

water leakage)
300 High safety

Crop safety was assessed visually, with no significant injury reported at the tested rates.

Experimental Protocols
Below are detailed methodologies for key experiments to evaluate the efficacy and crop safety

of Fenquinotrione in rice.

Protocol 1: Weed Control Efficacy in a Greenhouse
Setting

Plant Material: Cultivate rice (e.g., Oryza sativa cv. Kinmaze for transplanted, cv. Suphanburi

No. 1 for direct-seeded) and various weed species (Monochoria vaginalis, Cyperus difformis,

etc.) in pots filled with paddy soil.

Cultivation Conditions:

Transplanted Rice: Grow rice seedlings for 2-3 weeks before transplanting one seedling

per pot. Maintain a water depth of 3-5 cm.

Direct-Seeded Rice: Sow pre-germinated rice and weed seeds directly onto the soil

surface of the pots. Maintain moist conditions for germination and then flood to a depth of

3-5 cm.

Herbicide Application:

Prepare a stock solution of Fenquinotrione in an appropriate solvent.
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Apply Fenquinotrione at desired rates (e.g., 125, 250, 300 g a.i./ha) at different weed

growth stages (pre-emergence, early post-emergence).

Use a laboratory spray chamber to ensure uniform application.

Include an untreated control and a positive control (a commercial standard herbicide).

Data Collection:

Visually assess weed control efficacy at 7, 14, and 21 days after treatment (DAT) using a

scale of 0% (no effect) to 100% (complete kill).

At 21 DAT, harvest the above-ground biomass of the weeds, dry in an oven at 70°C for 72

hours, and record the dry weight.

Statistical Analysis: Analyze the data using analysis of variance (ANOVA) and a suitable

post-hoc test (e.g., Tukey's HSD) to determine significant differences between treatments.

Protocol 2: Crop Phytotoxicity Assessment
Plant Material: Use healthy, uniform rice seedlings of the desired cultivar.

Cultivation Conditions: Follow the same procedure as in Protocol 1 for both transplanted and

direct-seeded rice, ensuring optimal growth conditions.

Herbicide Application:

Apply Fenquinotrione at rates exceeding the recommended dose (e.g., 1x, 2x, and 4x the

proposed field rate) to determine the safety margin. For example, if the recommended rate

is 250 g a.i./ha, test 250, 500, and 1000 g a.i./ha.

Include an untreated control.

Data Collection:

Visually assess crop injury (stunting, chlorosis, necrosis) at 7, 14, and 21 DAT using a

scale of 0% (no injury) to 100% (complete plant death).
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Measure plant height and collect above-ground biomass for dry weight determination at

the end of the experiment.

Statistical Analysis: Perform statistical analysis as described in Protocol 1 to evaluate the

significance of any observed phytotoxic effects.

Visualizations
The following diagrams illustrate key pathways and workflows related to the application of

Fenquinotrione.
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Caption: Fenquinotrione's mode of action via HPPD inhibition.
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Caption: Fenquinotrione application workflow comparison.
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Caption: Decision logic for Fenquinotrione application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1443749?utm_src=pdf-custom-synthesis
https://www.morressier.com/o/event/5fc634cf03137aa525543cbe/article/5fc635a29e0a135cbecb3c8e
https://www.jstage.jst.go.jp/article/jpestics/46/3/46_D21-019/_html/-char/en
https://pubmed.ncbi.nlm.nih.gov/34566458/
https://pubmed.ncbi.nlm.nih.gov/34566458/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2622.htm
https://www.medchemexpress.com/fenquinotrione.html
https://www.benchchem.com/product/b1443749#application-of-fenquinotrione-in-transplanted-vs-direct-seeded-rice
https://www.benchchem.com/product/b1443749#application-of-fenquinotrione-in-transplanted-vs-direct-seeded-rice
https://www.benchchem.com/product/b1443749#application-of-fenquinotrione-in-transplanted-vs-direct-seeded-rice
https://www.benchchem.com/product/b1443749#application-of-fenquinotrione-in-transplanted-vs-direct-seeded-rice
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1443749?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

